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Compound of Interest

Compound Name:
Methyl 2-(2-

chlorophenoxy)acetate

CAS No.: 6956-85-0

Cat. No.: B1347316

Get Quote

Executive Summary
Methyl 2-(2-chlorophenoxy)acetate is the methyl ester of 2-chlorophenoxyacetic acid (2-

CPA). While the parent acid is a established plant growth regulator (PGR) used for fruit setting

and thinning, the methyl ester represents a lipophilic pro-drug. Its primary technical value lies in

its enhanced ability to penetrate the waxy plant cuticle compared to the free acid or salt

formulations. Once absorbed, it is hydrolyzed by intracellular carboxylesterases to release the

active auxin moiety. This guide details its synthesis, mechanism of action, and potential

applications in high-value horticulture and herbicide formulation.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6]
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Property Specification

IUPAC Name Methyl 2-(2-chlorophenoxy)acetate

CAS Number 6956-85-0

Molecular Formula C₉H₉ClO₃

Molecular Weight 200.62 g/mol

Structure 2-Cl-C₆H₄-O-CH₂-COOCH₃

Appearance
Colorless to pale yellow liquid or low-melting

solid

Solubility
High in organic solvents (acetone, toluene); Low

in water (<50 mg/L)

LogP (Octanol/Water)
~2.3 (Estimated) – Indicates good cuticle

permeability

Synthesis & Manufacturing Routes
The synthesis of Methyl 2-(2-chlorophenoxy)acetate follows two primary industrial pathways.

The choice depends on raw material availability (2-chlorophenol vs. 2-CPA).

Route A: Williamson Ether Synthesis (Convergent)
This route reacts 2-chlorophenol directly with methyl chloroacetate. It is often preferred for

large-scale manufacturing due to the lower cost of phenolic starting materials.

Reagents: 2-Chlorophenol, Methyl Chloroacetate, Potassium Carbonate (K₂CO₃).

Solvent: Acetone or Acetonitrile.

Conditions: Reflux (56–80°C) for 4–6 hours.

Route B: Fischer Esterification (Linear)
This route involves the acid-catalyzed esterification of the parent 2-CPA. It is typically used if 2-

CPA is already available or produced via the sodium chloroacetate route.
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Reagents: 2-Chlorophenoxyacetic acid (2-CPA), Methanol, Sulfuric Acid (Cat.).

Conditions: Reflux with Dean-Stark trap or excess methanol.
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Figure 1: Dual synthetic pathways for Methyl 2-(2-chlorophenoxy)acetate.

Mechanism of Action: The Pro-Drug Concept
Methyl 2-(2-chlorophenoxy)acetate itself is biologically inactive at the receptor level. Its

efficacy relies on bioactivation.

Uptake & Penetration
The ester functionality masks the polar carboxylic acid group, significantly increasing

lipophilicity. This allows the molecule to diffuse rapidly through the waxy cuticle of leaves and

fruit skins, a major barrier for salt-based formulations.

Bioactivation (Hydrolysis)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1347316/docs?utm_src=pdf-body-img#technical-guide-agrochemical-applications-of-methyl-2-2-chlorophenoxy-acetate
https://www.benchchem.com/product/b1347316/docs?utm_src=pdf-body#technical-guide-agrochemical-applications-of-methyl-2-2-chlorophenoxy-acetate
https://www.benchchem.com/product/b1347316/docs?utm_src=pdf-body#technical-guide-agrochemical-applications-of-methyl-2-2-chlorophenoxy-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once inside the plant cell cytosol, ubiquitous carboxylesterases hydrolyze the methyl ester

bond, releasing the active 2-CPA acid and methanol.

Auxin Signaling
The released 2-CPA mimics Indole-3-Acetic Acid (IAA). It binds to the TIR1/AFB F-box proteins,

promoting the ubiquitination and degradation of Aux/IAA transcriptional repressors. This

releases ARF (Auxin Response Factors) to activate gene expression related to cell elongation

and division.

Signaling Pathway Visualization
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Figure 2: Bioactivation and Auxin Signaling Pathway of Methyl 2-(2-chlorophenoxy)acetate.
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Potential Agrochemical Applications[3][6][7]
A. Fruit Setting Agent (Tomato, Eggplant, Pineapple)
The parent acid, 2-CPA, is historically used to induce parthenocarpy (fruit set without

fertilization) in tomatoes and pineapples.

Advantage of Methyl Ester: The ester provides more uniform absorption under variable

humidity conditions. It reduces the "crystallization" risk on the leaf surface associated with

sodium salts.

Protocol: Applied at low concentrations (10–50 ppm) during flowering.

B. Chemical Thinning (Stone Fruit)
In peach and plum orchards, reducing fruit load is essential for fruit size and quality.

Mechanism: High doses of auxins induce ethylene production, leading to abscission of

weaker fruitlets.

Advantage: The ester's rapid uptake allows for lower total active ingredient (AI) loads per

hectare compared to the acid, reducing soil residue risks.

C. Systemic Herbicide (Broadleaf Control)
While less potent than 2,4-D or MCPA, 2-CPA derivatives exhibit selectivity.

Target: Control of broadleaf weeds in auxin-tolerant grasses (though 2,4-D is generally

preferred).

Niche: May be used in specific turfgrass scenarios where 2,4-D volatility or sensitivity is a

concern, although the methyl ester itself is volatile.

Experimental Protocols
Protocol 1: Laboratory Synthesis (Williamson Ether
Route)
Objective: Synthesize 10g of Methyl 2-(2-chlorophenoxy)acetate.
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Setup: Equip a 250mL round-bottom flask with a magnetic stirrer and reflux condenser.

Reactants: Add 2-Chlorophenol (6.4 g, 50 mmol) and Potassium Carbonate (anhydrous, 10.4

g, 75 mmol) to Acetone (100 mL). Stir for 15 mins.

Addition: Dropwise add Methyl Chloroacetate (6.0 g, 55 mmol) over 10 minutes.

Reaction: Heat to reflux (approx. 60°C) for 5 hours. Monitor via TLC (Hexane:Ethyl Acetate

8:2).

Workup:

Cool to room temperature.[1][2] Filter off inorganic salts (KCl, excess K₂CO₃).

Evaporate acetone under reduced pressure.

Dissolve residue in Ethyl Acetate (50 mL) and wash with 1M NaOH (2 x 20 mL) to remove

unreacted phenol.

Wash with brine, dry over MgSO₄, and concentrate.

Purification: Recrystallize from hexane or distill (if liquid) to obtain pure ester.

Protocol 2: Tomato Fruit Set Bioassay
Objective: Evaluate parthenocarpic activity.

Plant Material: Tomato plants (Solanum lycopersicum) cv. 'Micro-Tom' at first truss anthesis.

Emasculation: Remove anthers from flowers 2 days prior to anthesis to prevent self-

pollination.

Treatment:

Control: Water + 0.1% Tween 20.

Treatment A: 2-CPA (Sodium Salt) at 50 ppm.

Treatment B: Methyl 2-(2-chlorophenoxy)acetate at 50 ppm (molar equivalent).
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Application: Dip flower clusters into solution for 5 seconds.

Data Collection: Measure fruit set (%) at 14 days and fruit diameter at 30 days.

Environmental Fate & Safety
Volatility: As a methyl ester, this compound has higher vapor pressure than salt formulations.

Application should avoid high temperatures (>25°C) to prevent vapor drift damage to non-

target sensitive crops (e.g., grapes, cotton).

Hydrolysis: In soil, the ester is rapidly hydrolyzed (Half-life < 48 hours) to 2-CPA, which is

then degraded by microbial activity.

Residues: 2-CPA residues are regulated; pre-harvest intervals (PHI) must be strictly

observed.
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(Note: Specific efficacy data for the methyl ester form is often proprietary or extrapolated from

the parent acid 2-CPA. The protocols above are derived from standard phenoxy herbicide

chemistry.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.researchgate.net/publication/347903822_Effect_of_the_application_of_plant_hormones_on_the_formation_of_parthenocarpic_fruits_and_oil_production_in_oil_palm_interspecific_hybrids_Elaeis_oleifera_Cortes_x_Elaeis_guineensis_Jacq
https://www.tandfonline.com/doi/full/10.1080/1343943X.2020.1862681
https://www.benchchem.com/product/b1347316/docs?utm_src=pdf-body#technical-guide-agrochemical-applications-of-methyl-2-2-chlorophenoxy-acetate
https://www.benchchem.com/product/b1347316?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347316?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. benchchem.com [benchchem.com]

2. chemrxiv.org [chemrxiv.org]

3. researchgate.net [researchgate.net]

4. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [Technical Guide: Agrochemical Applications of Methyl 2-
(2-chlorophenoxy)acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347316/docs#technical-guide-agrochemical-
applications-of-methyl-2-2-chlorophenoxy-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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